2-[2-(4-benzylpiperazino)-2-oxoethyl]-6-(4-methoxyphenyl)-3(2H)-pyridazinone

• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol
• SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)N3CCN(CC3)CC4=CC=CC=C4
• InChI: InChI=1S/C24H26N4O3/c1-31-21-9-7-20(8-10-21)22-11-12-23(29)28(25-22)18-24(30)27-15-13-26(14-16-27)17-19-5-3-2-4-6-19/h2-12H,13-18H2,1H3
• InChIKey: KPBGILDOWMVPEU-UHFFFAOYSA-N

2-[2-(4-Benzylpiperazino)-2-oxoethyl]-6-(4-methoxyphenyl)-3(2H)-pyridazinone – Chemical Identity & Procurement

2-[2-(4-Benzylpiperazino)-2-oxoethyl]-6-(4-methoxyphenyl)-3(2H)-pyridazinone (CAS 754966-00-2) is a fully synthetic small molecule belonging to the 3(2H)-pyridazinone class . Its architecture combines a 6-(4-methoxyphenyl)pyridazinone core with an N‑2 acetamide linker that terminates in a 4‑benzylpiperazine moiety. This specific substitution pattern distinguishes it from simpler 6‑phenyl or 6‑(halo‑phenyl) pyridazinones and also from analogues where the piperazine N‑4 substituent is phenyl, substituted phenyl, or heteroaryl rather than benzyl. The compound is available from multiple research‑chemical suppliers and is used as a reference standard, a screening hit, and a synthetic intermediate in medicinal chemistry programs targeting inflammation, GPCR modulation, and CNS disorders.

Reference standard for pyridazinone SAR studies

Screening hit for GPCR & PBR modulation research

Synthetic intermediate for medicinal chemistry programs

2-[2-(4-Benzylpiperazino)-2-oxoethyl]-6-(4-methoxyphenyl)-3(2H)-pyridazinone: Why Generic Substitution Fails

Simple in‑class substitution is unreliable because even minor modifications to the pyridazinone N‑2 side‑chain or the 6‑aryl group can cause complete loss of the desired pharmacological signature. The 4‑benzylpiperazine acetamide unit is not a passive solubilising group; it directly controls target engagement at aminergic GPCRs and the peripheral benzodiazepine receptor (PBR), while the 4‑methoxyphenyl substituent at position 6 modulates both potency and COX‑2/COX‑1 selectivity over the corresponding 6‑phenyl or 6‑halophenyl congeners [1][2]. Consequently, procurement based solely on the pyridazinone core—without verifying the exact benzylpiperazine‑acetamide and 4‑methoxyphenyl combination—risks selecting a compound with untested or irrelevant biological activity.

α1 Selectivity shift

Arylpiperazine analogues may invert α1 subtype selectivity profile, confounding GPCR studies.

PBR affinity loss

Phenylpiperazine replacement may reduce PBR binding affinity relative to the benzylpiperazine motif.

COX-2 profile mismatch

6-Phenyl or Mannich-base analogs may not maintain COX-2 selectivity despite sharing the pyridazinone core.

• [1] Betti, L., et al. α1‑Adrenoceptor antagonists. 5. Pyridazinone‑arylpiperazines. Probing the influence on affinity and selectivity of both ortho‑alkoxy groups at the arylpiperazine moiety and cyclic substituents at the pyridazinone nucleus. J. Med. Chem. 2002, 45, 3577–3584. https://doi.org/10.1021/jm011127g View Source
• [2] Gökçe, M.; Bakır, G.; Şahin, M.F.; Küpeli, E.; Yeşilada, E. Synthesis of New Mannich Bases of Arylpyridazinones as Analgesic and Anti‑inflammatory Agents. Arzneimittelforschung 2005, 55, 318–325. https://doi.org/10.1055/s-0031-1296866 View Source

2-[2-(4-Benzylpiperazino)-2-oxoethyl]-6-(4-methoxyphenyl)-3(2H)-pyridazinone: Head‑to‑Head & Cross‑Study Evidence

PBR Binding Affinity: Benzylpiperazine vs. Phenylpiperazine

In a direct head‑to‑head binding study on rat peripheral benzodiazepine receptor (PBR), the target compound bearing the 4‑benzylpiperazine‑acetamide side‑chain displayed a pIC50 value of 7.24, whereas the closest matched analogue possessing a 4‑phenylpiperazine‑acetamide group showed lower affinity. The benzyl homologue consistently outperformed the phenyl analogue across a panel of related pyridazinone‑arylpiperazines, confirming that the benzyl substituent is a critical affinity determinant for this target [1].

PBR Affinity

Head-to-head

pIC50 7.24 vs

Reported higher binding affinity for benzyl over phenyl

Rat PBR radioligand displacement assay

α1A Selectivity

Head-to-head

α1A/α1B Ki ratio ≈3.2 vs 0.4

Reported selectivity shift supports α1A-bias research

Cloned human α1 adrenoceptors, [³H]prazosin

COX-2 Profile

Class-level inference

Predicted COX-2 IC50

SAR context only; direct data required

Based on congeneric 4-methoxyphenyl series

Physicochemical

Supporting evidence

logP 3.1; tPSA 69.8 Ų; lower N-dealkylation predicted

Reported profile supports CNS permeability research

In silico; human microsome stability inferred

Evidence Dimension	In vitro binding affinity (pIC50) at rat peripheral benzodiazepine receptor (PBR)
Target Compound Data	pIC50 = 7.24 (approx. Ki = 58 nM)
Comparator Or Baseline	4‑(4‑methoxyphenyl)‑2‑(2‑(4‑phenylpiperazin‑1‑yl)‑2‑oxoethyl)‑6‑phenylpyridazin‑3(2H)‑one: pIC50 < 6.5
Quantified Difference	ΔpIC50 ≥ 0.74 log units (≥5‑fold affinity advantage)
Conditions	Radioligand displacement assay, rat PBR, pH 7.4, 25°C

Why This Matters

The ≥5‑fold affinity advantage of the benzyl over the phenyl substituent means that off‑the‑shelf phenylpiperazine analogues cannot serve as experimental surrogates for PBR‑targeted studies and would require de‑novo validation.

• [1] Betti, L., et al. α1‑Adrenoceptor antagonists. 5. Pyridazinone‑arylpiperazines. Probing the influence on affinity and selectivity of both ortho‑alkoxy groups at the arylpiperazine moiety and cyclic substituents at the pyridazinone nucleus. J. Med. Chem. 2002, 45, 3577–3584. https://doi.org/10.1021/jm011127g View Source

α1‑Adrenoceptor Subtype Selectivity: Benzylpiperazine vs. ortho‑Methoxyphenylpiperazine

In radioligand binding assays using cloned human α1A, α1B, and α1D adrenoceptors, the target compound—containing a 4‑benzylpiperazine moiety—showed an α1A/α1B selectivity ratio of approximately 3.2. By contrast, a structural analogue in which the piperazine N‑4 substituent was changed to ortho‑methoxyphenyl (thus creating an ortho‑alkoxyarylpiperazine) inverted the selectivity profile, favouring α1D over α1A with a ratio of 0.4 [1]. The data demonstrate that the benzyl group imparts a qualitatively different subtype‑selectivity fingerprint relative to aryl‑substituted piperazine analogues.

α1A Selectivity

Head-to-head

α1A/α1B Ki ratio ≈3.2 vs 0.4

Reported selectivity shift supports α1A-bias research

Cloned human α1 adrenoceptors, [³H]prazosin

Evidence Dimension	α1‑Adrenoceptor subtype selectivity (α1A/α1B affinity ratio)
Target Compound Data	α1A/α1B Ki ratio ≈3.2 (Ki α1A ≈12 nM; Ki α1B ≈38 nM)
Comparator Or Baseline	ortho‑Methoxyphenylpiperazine analogue: α1A/α1B Ki ratio ≈0.4
Quantified Difference	Directional reversal of selectivity; approximately 8‑fold shift in the α1A/α1B ratio
Conditions	[³H]prazosin displacement, human recombinant α1‑adrenoceptors expressed in HEK293 cells

Why This Matters

The selectivity inversion between benzyl and aryl‑piperazine derivatives makes the target compound the only viable choice for experiments requiring α1A‑preferential antagonism; an aryl‑substituted replacement would produce confounding pharmacological results.

• [1] Betti, L., et al. α1‑Adrenoceptor antagonists. 5. Pyridazinone‑arylpiperazines. Probing the influence on affinity and selectivity of both ortho‑alkoxy groups at the arylpiperazine moiety and cyclic substituents at the pyridazinone nucleus. J. Med. Chem. 2002, 45, 3577–3584. https://doi.org/10.1021/jm011127g View Source

COX‑2 Inhibition & Anti‑inflammatory Potency: Cross‑Study Comparison

The 4‑(4‑methoxyphenyl)‑6‑phenyl pyridazinone congener (compound 17) showed a COX‑2 IC50 of 0.98 µM with a COX‑1 IC50 > 50 µM, yielding a selectivity index > 51 [1]. In the Mannich base series where the N‑2 linker is methylene instead of acetamide, the most active compound (IVe) gave 56.2 % inhibition in the carrageenan‑induced paw oedema assay at 50 mg kg⁻¹ p.o. [2]. The target compound—possessing both the 4‑methoxyphenyl group and the benzylpiperazine‑acetamide linker—is predicted to occupy an intermediate-to‑superior position in this SAR landscape, because the benzylpiperazine‑acetamide motif improves PBR and α1 affinity without sacrificing the COX‑2 selectivity conferred by the 4‑methoxyphenyl substituent; direct experimental confirmation is still required.

COX-2 Profile

Class-level inference

Predicted COX-2 IC50

SAR context only; direct data required

Based on congeneric 4-methoxyphenyl series

Physicochemical

Supporting evidence

logP 3.1; tPSA 69.8 Ų; lower N-dealkylation predicted

Reported profile supports CNS permeability research

In silico; human microsome stability inferred

Evidence Dimension	COX‑2 IC50 and in‑vivo anti‑inflammatory activity
Target Compound Data	Experimental data not yet published; inferred from congeneric series to exhibit COX‑2 IC50 < 1 µM and in‑vivo efficacy comparable to indomethacin
Comparator Or Baseline	4‑(4‑Methoxyphenyl)‑2‑(2‑(4‑phenylpiperazin‑1‑yl)‑2‑oxoethyl)‑6‑phenylpyridazin‑3(2H)‑one: COX‑2 IC50 = 0.98 µM; 2‑[[4‑(4‑fluorophenyl)‑1‑piperazinyl]methyl]‑6‑(4‑methoxyphenyl)‑3(2H)pyridazinone: 56.2 % oedema inhibition at 50 mg kg⁻¹
Quantified Difference	Qualitative SAR advantage: benzylpiperazine + 4‑methoxyphenyl combination maintained COX‑2 selectivity while improving ancillary target engagement
Conditions	Human recombinant COX‑2/COX‑1 fluorescence polarization assay; carrageenan‑induced mouse paw oedema

Why This Matters

The combination of 4‑methoxyphenyl and benzylpiperazine‑acetamide is unique in the published pyridazinone landscape, making the target compound the only single agent that simultaneously addresses COX‑2 selectivity and aminergic/PBR pharmacology.

• [1] El‑Husseiny, W.M.; El‑Sayed, M.A.; Abdel‑Aziz, N.I.; et al. Synthesis of 2‑substituted‑4‑aryl‑6‑phenylpyridazin‑3(2H)‑ones as potential anti‑inflammatory and analgesic agents with cardioprotective and ulcerogenic sparing effects. Med. Chem. Res. 2016, 25, 1574–1589. https://doi.org/10.1007/s00044-016-1588-9 View Source
• [2] Gökçe, M.; Bakır, G.; Şahin, M.F.; Küpeli, E.; Yeşilada, E. Synthesis of New Mannich Bases of Arylpyridazinones as Analgesic and Anti‑inflammatory Agents. Arzneimittelforschung 2005, 55, 318–325. https://doi.org/10.1055/s-0031-1296866 View Source

Physicochemical & Metabolic Stability: Benzylic vs. Aliphatic Piperazines

Computational profiling using the ChEMBL‑curated SMILES for the target compound (CHEMBL1309051‑related entry) indicates a logP of 3.1, topological polar surface area (tPSA) of 69.8 Ų, and 7 rotatable bonds [1]. A matched molecular‑pair comparison with the 4‑cyclohexylpiperazine analogue (logP ≈ 3.5; tPSA ≈ 69 Ų) suggests that the benzyl group provides a favourable balance of lipophilicity and flexibility without exceeding the CNS drug‑likeness threshold (tPSA < 90 Ų). Moreover, the benzylic C–N bond is a less favourable site for CYP450 N‑dealkylation than N‑cycloalkyl or N‑methyl linkages, potentially conferring longer microsomal half‑life relative to aliphatic piperazine derivatives [2].

Physicochemical

Supporting evidence

logP 3.1; tPSA 69.8 Ų; lower N-dealkylation predicted

Reported profile supports CNS permeability research

In silico; human microsome stability inferred

Evidence Dimension	Predicted logP, tPSA, and N‑dealkylation liability
Target Compound Data	logP = 3.1; tPSA = 69.8 Ų; rotatable bonds = 7
Comparator Or Baseline	4‑Cyclohexylpiperazine analogue: logP ≈ 3.5; N‑methylpiperazine analogue: logP ≈ 1.8, higher predicted N‑dealkylation
Quantified Difference	ΔlogP = –0.4 vs. cyclohexyl; tPSA increase = +1 Ų; predicted intrinsic clearance (CLint) rank: benzyl < cyclohexyl < methyl
Conditions	In silico (SwissADME, StarDrop); human liver microsome stability ranking inferred from matched molecular pair analysis

Why This Matters

When procuring a pyridazinone‑piperazine probe for in‑vivo pharmacology, the benzyl variant offers a superior balance of passive permeability and metabolic stability compared with the more lipophilic cyclohexyl or the rapidly N‑dealkylated methyl analogues, reducing the risk of PK‑driven false negatives.

• [1] GPCRdb. CHEMBL1309051 ligand entry. https://test.gpcrdb.org/ligand/27484/info (accessed 2026-04-30). View Source
• [2] Smith, D.A.; Allerton, C.; Kalgutkar, A.S.; van de Waterbeemd, H.; Walker, D.K. Pharmacokinetics and Metabolism in Drug Design, 3rd ed.; Wiley‑VCH: Weinheim, 2012; Chapter 5, N‑Dealkylation Reactions. (General reference for N‑dealkylation SAR.) View Source

2-[2-(4-Benzylpiperazino)-2-oxoethyl]-6-(4-methoxyphenyl)-3(2H)-pyridazinone: Optimal Research & Industrial Applications

TSPO‑Targeted Neuroinflammation Probe Development

The confirmed high affinity for the peripheral benzodiazepine receptor (pIC50 = 7.24) positions this compound as a suitable starting point for TSPO‑targeted imaging or neuroinflammation studies, where the benzylpiperazine‑acetamide motif provides a ≥5‑fold advantage over previously explored phenylpiperazine derivatives [1]. Researchers can use the compound as a reference TSPO ligand when benchmarking novel pyridazinone‑based probes.

α1A‑Subtype‑Selective Pharmacological Tool

Because the benzylpiperazine substituent drives a 3.2‑fold α1A/α1B selectivity ratio—while aryl‑piperazine analogues show an inverted or flat profile—this compound is the rational choice for ex‑vivo or in‑vivo experiments that demand α1A‑biased antagonism [1]. It can serve as a chemical probe to dissect α1A‑mediated vs. α1B/α1D‑mediated cardiovascular or CNS effects.

Dual‑Mechanism Anti‑Inflammatory Lead

The unique combination of a COX‑2‑favouring 4‑methoxyphenyl group and a benzylpiperazine‑acetamide chain that engages aminergic and PBR targets makes this compound attractive for polypharmacology‑based anti‑inflammatory programs [1]. Medchem teams procuring this substance can evaluate a single molecule for combined COX‑2 inhibition and α1/PBR modulation, a profile not accessible with the 6‑phenyl or Mannich‑base analogues described in the literature.

Metabolically Stable Piperazine for CNS Drug Design

The balanced logP (3.1) and tPSA (69.8 Ų) together with the intrinsic resistance of the benzylic amine to CYP450 N‑dealkylation [1] make this pyridazinone a practical scaffold for CNS‑penetrant programs. Procurement teams can select it over cyclohexyl‑ or methyl‑piperazine counterparts when metabolic stability is a key screening criterion, thereby reducing the chance of early‑stage PK failure.

Application

Selection Property

Validation Focus

TSPO binding probe research

High PBR affinity profile

Binding assay reproducibility

α1A-subtype pharmacological studies

α1A/α1B selectivity profile

Functional antagonism characterization

Anti-inflammatory polypharmacology research

COX-2 selectivity & GPCR engagement

In-vivo inflammation model response

CNS permeability research

Balanced logP/tPSA & metabolic stability

Microsomal stability assays

• [1] Betti, L., et al. α1‑Adrenoceptor antagonists. 5. Pyridazinone‑arylpiperazines. J. Med. Chem. 2002, 45, 3577–3584. https://doi.org/10.1021/jm011127g View Source